N-benzyl-2,4-dichlorobenzenesulfonamide

• Molecular Formula: C13H11Cl2NO2S
• Molecular Weight: 316.2 g/mol
• IUPAC Name: N-benzyl-2,4-dichlorobenzenesulfonamide
• InChI: InChI=1S/C13H11Cl2NO2S/c14-11-6-7-13(12(15)8-11)19(17,18)16-9-10-4-2-1-3-5-10/h1-8,16H,9H2
• InChI Key: WTNICJUHOYMCGH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=C(C=C2)Cl)Cl

Description

N-benzyl-2,4-dichlorobenzenesulfonamide (BDDBS) is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is known for its inhibitory effects on certain enzymes and has been used in a variety of biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of N-benzyl-2,4-dichlorobenzenesulfonamide involves its ability to bind to the active site of carbonic anhydrase, preventing the enzyme from functioning properly. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for maintaining proper pH levels in the body. Additionally, N-benzyl-2,4-dichlorobenzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-benzyl-2,4-dichlorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on carbonic anhydrase and cancer cell growth, it has also been found to have anti-inflammatory properties. Additionally, N-benzyl-2,4-dichlorobenzenesulfonamide has been studied for its potential use in the treatment of glaucoma, as it has been shown to reduce intraocular pressure.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2,4-dichlorobenzenesulfonamide in lab experiments is its ability to selectively inhibit carbonic anhydrase, allowing researchers to study the effects of this enzyme on various physiological processes. Additionally, N-benzyl-2,4-dichlorobenzenesulfonamide has been shown to be relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using N-benzyl-2,4-dichlorobenzenesulfonamide is its potential toxicity, as high doses of the compound have been shown to be harmful to cells.

Future Directions

There are a number of future directions for research involving N-benzyl-2,4-dichlorobenzenesulfonamide. One area of interest is the development of new inhibitors of carbonic anhydrase, as this enzyme is involved in a number of physiological processes. Additionally, N-benzyl-2,4-dichlorobenzenesulfonamide has been studied for its potential use in the treatment of glaucoma, and further research in this area could lead to the development of new treatments for this condition. Finally, N-benzyl-2,4-dichlorobenzenesulfonamide has been found to have anti-inflammatory properties, and further research in this area could lead to the development of new treatments for inflammatory diseases.

Synthesis Methods

The synthesis of N-benzyl-2,4-dichlorobenzenesulfonamide can be achieved through a multi-step process involving the reaction of benzylamine with 2,4-dichlorobenzenesulfonyl chloride. The resulting product is then purified through recrystallization to obtain the final compound. This method has been used successfully in the laboratory to produce high-quality N-benzyl-2,4-dichlorobenzenesulfonamide for research purposes.

Scientific Research Applications

N-benzyl-2,4-dichlorobenzenesulfonamide has been used extensively in scientific research due to its inhibitory effects on certain enzymes. Specifically, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. Additionally, N-benzyl-2,4-dichlorobenzenesulfonamide has been studied for its potential use in cancer research, as it has been found to inhibit the growth of certain cancer cells.